2-(4-Benzyloxyphenyl)-5-methylbenzoic acid, 95%
Overview
Description
2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) is a compound of great interest to the scientific community due to its wide range of applications and potential for further research. It is a monocarboxylic acid, commonly used in organic synthesis and in the preparation of a variety of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) has a number of scientific research applications. It is commonly used in the synthesis of pharmaceuticals, dyes, and other organic compounds. It has also been used in the synthesis of a variety of other compounds such as heterocyclic compounds and polymers. Additionally, it has been used in the development of new drugs and in the study of the mechanism of action of existing drugs.
Mechanism of Action
The mechanism of action of 2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) is not fully understood. However, it is believed to act by inhibiting the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Inhibition of this enzyme results in decreased levels of prostaglandins, which can lead to a variety of effects, including anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) has a number of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as to have an effect on the metabolism of fatty acids. Additionally, it has been shown to have an effect on the synthesis of prostaglandins, which can lead to a variety of physiological effects.
Advantages and Limitations for Lab Experiments
2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and can be purified by recrystallization. Additionally, it is relatively stable and can be stored for long periods of time. On the other hand, it is not soluble in water, which can make it difficult to use in some experiments.
Future Directions
The potential future directions for research on 2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) are numerous. One potential direction is to further study its mechanism of action and its effects on prostaglandin synthesis. Additionally, further research could be done to explore its potential applications in the development of new drugs and in the study of existing drugs. Finally, further research could be done to explore its potential use in the synthesis of other compounds.
Synthesis Methods
2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) can be synthesized in a number of ways. One of the most common methods is the reaction of 4-benzyloxyphenol with 5-methylbenzoic acid in the presence of a strong acid such as sulfuric acid. This reaction is carried out at a temperature of around 120°C and is usually complete within a few hours. The resulting product is a mixture of 2-(4-Benzyloxyphenyl)-5-methylbenzoic acid (95%) and other by-products. The mixture can be purified by recrystallization to obtain the desired product.
properties
IUPAC Name |
5-methyl-2-(4-phenylmethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O3/c1-15-7-12-19(20(13-15)21(22)23)17-8-10-18(11-9-17)24-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGTHWEVPQQXDEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692246 |
Source
|
| Record name | 4'-(Benzyloxy)-4-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40692246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Benzyloxyphenyl)-5-methylbenzoic acid | |
CAS RN |
1261939-02-9 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 4-methyl-4′-(phenylmethoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261939-02-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-(Benzyloxy)-4-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40692246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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